Cas no 118745-15-6 (Benzo[a]pyrene,6-nitroso- (9CI))

• Product Name: Benzo[a]pyrene,6-nitroso- (9CI)
• CAS No: 118745-15-6
• MF: C₂₀H₁₁NO
• MW: 281.307444810867
• CID: 182091
• PubChem ID: 119358
• Update Time: 2025-04-19

Benzo[a]pyrene,6-nitroso- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,6-nitroso- (9CI)
• 6-nitrosobenzo(a)pyrene
• 6-nitrosobenzo[a]pyrene
• 6-nitrosobenzo[pqr]tetraphene
• AC1L3ONZ
• ACMC-1C36R
• Benzo(a)pyrene, 6-nitroso-
• CCRIS 2861
• CTK4B0886
• DTXSID70152227
• UNII-1HJS99HR9S
• 1HJS99HR9S
• 118745-15-6
• SCHEMBL7072802

• Inchi： 1S/C20H11NO/c22-21-20-16-7-2-1-6-14(16)15-10-8-12-4-3-5-13-9-11-17(20)19(15)18(12)13/h1-11H
• InChI Key： ICRDTHCKNWXAFG-UHFFFAOYSA-N
• SMILES： O=NC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 281.08413
• Monoisotopic Mass: 281.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 523.8°Cat760mmHg
• Flash Point: 214.4°C
• Refractive Index: 1.735
• PSA: 29.43